Cas no 179100-33-5 (1H-Indole, 5-pentyl-)

• Product Name: 1H-Indole, 5-pentyl-
• CAS No: 179100-33-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 1373728
• Update Time: 2024-08-16

1H-Indole, 5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-pentyl-

• Inchi： 1S/C13H17N/c1-2-3-4-5-11-6-7-13-12(10-11)8-9-14-13/h6-10,14H,2-5H2,1H3
• InChI Key： POMZHECIGYKIFZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CCCCC)C=C2)C=C1

Computed Properties

• Exact Mass: 187.13621

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 324.8±11.0 °C(Predicted)
• PSA: 15.79
• pka: 17.20±0.30(Predicted)